N-[3-Methyl-4-(2-pyrrolidin-1-ylethoxy)phenyl]prop-2-enamide

• IUPAC Name: N-[3-methyl-4-(2-pyrrolidin-1-ylethoxy)phenyl]prop-2-enamide
• InChI: InChI=1S/C16H22N2O2/c1-3-16(19)17-14-6-7-15(13(2)12-14)20-11-10-18-8-4-5-9-18/h3,6-7,12H,1,4-5,8-11H2,2H3,(H,17,19)
• InChI Key: NHROWUWYGGDHEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C=C)OCCN2CCCC2
• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol

Description

“N-[3-Methyl-4-(2-pyrrolidin-1-ylethoxy)phenyl]prop-2-enamide” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to create compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine ring, possibly from cyclic or acyclic precursors, followed by functionalization of the ring. The exact method would depend on the specific substituents and their positions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrrolidine ring would contribute to the three-dimensional structure of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Pyrrolidine derivatives can participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and reactivity, would depend on its exact structure. Pyrrolidine derivatives can have a wide range of properties.

Future Directions

Future research could explore the synthesis of new pyrrolidine derivatives, their properties, and their potential applications in medicine.